5-Cyclopropoxy-6-fluoropyridin-2-amine

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-fluoropyridin-2-amine
• InChI: InChI=1S/C8H9FN2O/c9-8-6(12-5-1-2-5)3-4-7(10)11-8/h3-5H,1-2H2,(H2,10,11)
• InChI Key: OEHQWPGSUDFGPO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)N)F

Description

5-Cyclopropoxy-6-fluoropyridin-2-amine is a substituted pyridine derivative characterized by a cyclopropoxy group at position 5, a fluorine atom at position 6, and a primary amine at position 2 (Figure 1). The cyclopropoxy moiety introduces steric strain due to the three-membered cyclopropyl ring, which may enhance reactivity or influence binding interactions in biological systems. The amine group at position 2 serves as a key site for hydrogen bonding or derivatization, making this compound a versatile intermediate in pharmaceutical and agrochemical synthesis .

Preparation Methods

The synthesis of 5-Cyclopropoxy-6-fluoropyridin-2-amine can be achieved through various synthetic routes. One common method involves the selective fluorination of pyridine derivatives. For instance, the Baltz-Schiemann reaction is often employed for the synthesis of fluorinated pyridines . Industrial production methods typically involve large-scale reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

5-Cyclopropoxy-6-fluoropyridin-2-amine undergoes several types of chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophilic substitution reactions are common, where the fluorine atom can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

5-Cyclopropoxy-6-fluoropyridin-2-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Fluorinated pyridines are often used in the development of radiolabeled compounds for imaging studies.

Medicine: The compound is investigated for its potential use in pharmaceuticals due to its unique properties.

Industry: It is used in the production of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-fluoropyridin-2-amine involves its interaction with specific molecular targets. The fluorine atom in the compound enhances its binding affinity to certain enzymes or receptors, thereby modulating their activity. This interaction can affect various biochemical pathways, leading to the desired therapeutic or biological effects .

Comparison with Similar Compounds

Research Findings and Limitations

• Fluorine substitution often enhances target binding affinity and pharmacokinetics.
• Gaps in Data : Empirical comparisons of physicochemical properties (e.g., logP, solubility) and biological activity across these analogues are scarce in the literature.